Cas no 16056-11-4 (Trimethylphenylammonium bromide)

• Product Name: Trimethylphenylammonium bromide
• CAS No: 16056-11-4
• MF: C₉H₁₄BrN
• MW: 216.118161678314
• MDL: MFCD00011788
• CID: 50303
• PubChem ID: 24848077
• Update Time: 2025-06-07

Trimethylphenylammonium bromide Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethylbenzenaminium bromide
• (N,N,N)-Trimethylanilinium bromide
• Trimethylphenylammonium bromide
• Phenyl Trimethyl Ammonium Bromide
• n,n,n-trimethylanilinium bromide
• n,n,n-trimethyl-benzenaminiubromide
• n,n-trimethyl-benzenaminiumbromide
• phenyltrimethyl-ammoniubromide
• ro2-2979
• N-Phenyl-N,N,N-trimethylammonium bromide
• n,n,n-trimethylphenylammonium bromide
• Ammonium trimethylphenyl bromide.
• trimethyl(phenyl)azanium,bromide
• Phenyltrimethylammonium Bromide
• Benzenaminium, N,N,N-trimethyl-, bromide
• Ammonium, phenyltrimethyl-, bromide
• Benzenaminium, N,N,N-trimethyl-, bromide (1:1)
• trimethyl(phenyl)azanium bromide
• AMMONIUM TRIMETHYLPHENYL-, BROMIDE
• trimethylphenylam
• FT-0656340
• NS00087174
• trimethyl(phenyl)azanium;bromide
• trimethyl(phenyl)ammonium bromide
• EINECS 240-202-8
• D77743
• 16056-11-4
• GNMJFQWRASXXMS-UHFFFAOYSA-M
• DTXSID60884868
• AKOS015833051
• P0243
• HY-W012450
• PHNYLTRIMETHYLAMMONIUM BROMIDE
• CS-W013166
• A810149
• MFCD00011788
• Ro 2-2979
• AS-66945
• SCHEMBL238552
• Q63393463
• DB-050352

• MDL： MFCD00011788
• Inchi： 1S/C9H14N.BrH/c1-10(2,3)9-7-5-4-6-8-9;/h4-8H,1-3H3;1H/q+1;/p-1
• InChI Key： GNMJFQWRASXXMS-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.03100
• Monoisotopic Mass: 215.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 1.2
• Melting Point: 215 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.5870 (estimate)
• PSA: 0.00000
• LogP: -1.11270
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Trimethylphenylammonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BT2100000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Trimethylphenylammonium bromide

Introduction to Trimethylphenylammonium bromide (CAS No. 16056-11-4)

Trimethylphenylammonium bromide, with the chemical formula C₆H₉BrN and CAS number 16056-11-4, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trimethylammonium cation attached to a phenyl ring and counterbalanced by a bromide anion, exhibits unique physicochemical properties that make it a valuable tool in various applications, including material science, catalysis, and biomedical studies.

The structural integrity of Trimethylphenylammonium bromide arises from its highly symmetric tetrahedral arrangement around the nitrogen atom, which imparts exceptional stability and reactivity. This stability is particularly advantageous in environments where controlled degradation or reaction is desired, making it a preferred candidate for synthetic chemistry applications. The phenyl ring further enhances its utility by providing a platform for further functionalization, enabling the design of more complex derivatives with tailored properties.

In recent years, Trimethylphenylammonium bromide has been extensively studied for its potential in drug delivery systems. Its ability to form stable complexes with hydrophobic molecules has opened new avenues in the development of lipophilic drug formulations. Researchers have leveraged its amphiphilic nature to create micelles and nanoparticles that can encapsulate therapeutic agents, improving bioavailability and targeted delivery. These advancements are particularly relevant in oncology, where efficient delivery of chemotherapeutic agents remains a critical challenge.

Moreover, the compound's interaction with biological membranes has been a focal point of investigation. Trimethylphenylammonium bromide can disrupt or modulate membrane permeability, which has implications for both drug delivery and antimicrobial applications. Studies have shown that it can enhance the penetration of certain drugs across cell membranes, potentially reducing the required dosage and minimizing side effects. This property is especially promising for topical treatments and transdermal drug delivery systems.

Recent breakthroughs in nanotechnology have further expanded the applications of Trimethylphenylammonium bromide. By integrating it into polymeric matrices or using it as a stabilizing agent in colloidal suspensions, scientists have developed novel materials with enhanced mechanical and thermal properties. These materials are being explored in the fabrication of advanced coatings, adhesives, and even conductive films. The versatility of Trimethylphenylammonium bromide in this context underscores its importance beyond traditional pharmaceutical uses.

The role of Trimethylphenylammonium bromide in catalysis cannot be overstated either. Its cationic structure facilitates its participation in various organic transformations, including Friedel-Crafts alkylation and acylation reactions. The compound's ability to act as a phase-transfer catalyst has been particularly useful in industrial processes where reaction mixtures are heterogeneous. By enabling reactions to proceed under milder conditions with higher yields, Trimethylphenylammonium bromide contributes significantly to sustainable chemistry practices.

In conclusion, Trimethylphenylammonium bromide (CAS No. 16056-11-4) stands as a multifaceted compound with broad applicability across multiple scientific domains. Its unique structural features and functional properties continue to drive innovation in pharmaceuticals, materials science, and catalysis. As research progresses, it is anticipated that new applications will emerge, further solidifying its position as a cornerstone in modern chemical research.